2-[1-[2-Oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid

• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 2-[1-[2-oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid
• InChI: InChI=1S/C12H21NO3/c1-9(2)13-10(14)7-12(8-11(15)16)5-3-4-6-12/h9H,3-8H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: HXUVROXIKHAQJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CC1(CCCC1)CC(=O)O

Description

2-[1-[2-Oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid is a complex organic compound with a cyclopentyl ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-[2-Oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid typically involves multiple steps. One common method includes the reaction of cyclopentanone with isopropylamine to form an intermediate, which is then reacted with acetic anhydride to yield the final product. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency. The use of advanced purification techniques such as chromatography and crystallization is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-[1-[2-Oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the acetic acid moiety is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-[1-[2-Oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism by which 2-[1-[2-Oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes or receptors that play a role in metabolic pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Cyclopentylacetic acid: Similar structure but lacks the isopropylamino group.

2-Oxo-2-(propan-2-ylamino)ethyl derivatives: Compounds with similar functional groups but different ring structures.

Uniqueness

2-[1-[2-Oxo-2-(propan-2-ylamino)ethyl]cyclopentyl]acetic acid is unique due to its specific combination of a cyclopentyl ring and an isopropylamino group, which imparts distinct chemical and biological properties not found in other similar compounds.